Cas no 1805844-98-7 (Ethyl 4-(2-bromopropanoyl)-2-methoxybenzoate)

• Product Name: Ethyl 4-(2-bromopropanoyl)-2-methoxybenzoate
• CAS No: 1805844-98-7
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4957942
• Update Time: 2025-10-05

Ethyl 4-(2-bromopropanoyl)-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-bromopropanoyl)-2-methoxybenzoate

• Inchi： 1S/C13H15BrO4/c1-4-18-13(16)10-6-5-9(7-11(10)17-3)12(15)8(2)14/h5-8H,4H2,1-3H3
• InChI Key： QRSNKJDNAGWEAK-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(=O)OCC)=C(C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 3
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 4-(2-bromopropanoyl)-2-methoxybenzoate

Research Brief on Ethyl 4-(2-bromopropanoyl)-2-methoxybenzoate (CAS: 1805844-98-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-(2-bromopropanoyl)-2-methoxybenzoate (CAS: 1805844-98-7) is a brominated aromatic ester compound that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile synthetic intermediate. This compound features a bromopropanoyl moiety at the 4-position of a 2-methoxybenzoate scaffold, making it a valuable building block for the synthesis of more complex molecules with potential biological activities. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Ethyl 4-(2-bromopropanoyl)-2-methoxybenzoate as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromine atom at the 2-position of the propanoyl group served as an excellent leaving group for nucleophilic substitution reactions, allowing for efficient derivatization of the core structure. The resulting compounds showed promising activity against BTK, an important target in autoimmune diseases and B-cell malignancies, with IC50 values in the low nanomolar range.

Another significant application of this compound was reported in a 2024 ACS Medicinal Chemistry Letters article, where it was used to develop a series of selective JAK3 inhibitors. The researchers highlighted the importance of the methoxy group at the 2-position of the benzoate ring in conferring selectivity against other JAK family members. Molecular docking studies revealed that this moiety contributes to favorable interactions with a unique hydrophobic pocket in the JAK3 binding site, providing a structural basis for the observed selectivity profile.

From a synthetic chemistry perspective, Ethyl 4-(2-bromopropanoyl)-2-methoxybenzoate has proven valuable in palladium-catalyzed cross-coupling reactions. A recent Organic Letters publication (2023) demonstrated its effectiveness in Suzuki-Miyaura couplings with various boronic acids, yielding diverse biaryl derivatives with good to excellent yields. The electron-withdrawing nature of the bromopropanoyl group was found to enhance the reactivity of the aryl bromide in these transformations.

In drug metabolism studies, the metabolic fate of derivatives containing this scaffold has been investigated. A 2024 Drug Metabolism and Disposition paper reported that the ethyl ester group undergoes rapid hydrolysis in vivo, while the bromopropanoyl moiety remains largely intact during phase I metabolism. This information is crucial for understanding the pharmacokinetic properties of drug candidates derived from this chemical scaffold.

Recent advances in process chemistry have also addressed the scalable synthesis of Ethyl 4-(2-bromopropanoyl)-2-methoxybenzoate. A 2023 Organic Process Research & Development article described an improved two-step synthesis from commercially available 4-hydroxy-2-methoxybenzoic acid, with an overall yield of 68% on a multi-gram scale. The optimized procedure features mild reaction conditions and avoids column chromatography in the final purification step, making it more amenable to industrial-scale production.

Looking forward, researchers are exploring the potential of Ethyl 4-(2-bromopropanoyl)-2-methoxybenzoate in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that derivatives of this compound can be effectively incorporated into proteolysis-targeting chimeras (PROTACs), with the bromine atom serving as an attachment point for linker conjugation to E3 ligase ligands.

In conclusion, Ethyl 4-(2-bromopropanoyl)-2-methoxybenzoate (CAS: 1805844-98-7) has emerged as a valuable chemical tool in modern drug discovery. Its versatility as a synthetic intermediate, combined with the interesting pharmacological properties of its derivatives, positions this compound as an important building block in the development of next-generation therapeutics. Ongoing research continues to uncover new applications for this scaffold across various therapeutic areas.